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Introduction

Magnesium nicotinate, the magnesium salt of nicotinic acid (niacin or vitamin B3), is a
compound of interest in pharmaceutical and nutritional research. It combines the therapeutic
and nutritional benefits of both magnesium and nicotinic acid, potentially offering advantages in
bioavailability and clinical applications. This technical guide provides a comprehensive
overview of the core physicochemical properties of magnesium nicotinate, detailing its chemical
identity, and outlining the experimental methodologies for its characterization. The guide is
intended to serve as a foundational resource for researchers and professionals involved in the
development of formulations containing this active pharmaceutical ingredient.

Chemical and Physical Properties

Magnesium nicotinate is a white crystalline solid.[1] While it is known to be soluble in water,
specific quantitative solubility data is not readily available in the reviewed literature.[1] The
fundamental physicochemical properties are summarized below.
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Value

Reference(s)

Chemical Name

Magnesium bis(pyridine-3-

carboxylate)

[2]

Synonyms

Magnesium dinicotinate,

Nicotinic acid magnesium salt

[2]

Molecular Formula C12HsMgN204 [2]
Molecular Weight 268.51 g/mol [2][3]
CAS Number 7069-06-9 [3]
Appearance White crystalline solid [1]
Solubility Readily soluble in water [1]

pKa of Nicotinic Acid

~4.75

[4]

Thermal Decomposition

Decomposes to magnesium
oxide at temperatures above
400°C

[3]

Synthesis and Characterization

Synthesis of Magnesium Nicotinate

A common laboratory-scale synthesis of magnesium nicotinate involves the reaction of a

magnesium salt with nicotinic acid in an aqueous solution.[3]

Reaction Scheme: 2 CeHsNO2 (Nicotinic Acid) + Mg(OH)z (Magnesium Hydroxide) —
Mg(CeHaNO2)2 (Magnesium Nicotinate) + 2 H20

A generalized workflow for the synthesis and characterization of magnesium nicotinate is

presented below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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